molecular formula C16H22N2O2S B296439 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide

1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide

Cat. No. B296439
M. Wt: 306.4 g/mol
InChI Key: UNDHWDSSMRYLKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide, also known as TSPA, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic properties. TSPA belongs to the class of piperidine derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide is not fully understood, but it is believed to involve the modulation of various neurotransmitters and ion channels in the central nervous system. 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide has been shown to interact with the GABAergic system, which is involved in the regulation of neuronal excitability and inhibition. 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide may also interact with voltage-gated ion channels, such as sodium and calcium channels, which are involved in the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, in animal models of inflammation. 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide has also been shown to reduce the expression of COX-2, an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. In addition, 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide has been found to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide is its versatility in terms of its potential therapeutic applications. Its ability to exhibit anti-inflammatory, analgesic, anticonvulsant, and antitumor effects makes it a promising candidate for the development of novel drugs. However, one of the limitations of 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide is its relatively low potency compared to other drugs in its class. Further research is needed to optimize the structure of 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide and improve its pharmacological properties.

Future Directions

There are several future directions for the research on 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide. One potential direction is to investigate its potential use as a treatment for epilepsy. Another direction is to explore its potential as an antitumor agent, either alone or in combination with other drugs. Additionally, further research is needed to optimize the pharmacological properties of 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide and improve its potency and selectivity.
In conclusion, 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide, or 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide, is a synthetic compound that has shown promise as a potential therapeutic agent. Its ability to exhibit anti-inflammatory, analgesic, anticonvulsant, and antitumor effects makes it a versatile candidate for the development of novel drugs. Further research is needed to optimize the structure and pharmacological properties of 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide and explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide involves the reaction of p-tolylthiourea with ethyl 4-bromobutyrate in the presence of sodium ethoxide. The resulting product is then treated with hydrazine hydrate to form the hydrazide derivative, which is subsequently cyclized to form 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide. The overall yield of 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide is approximately 30%, and the purity can be improved by recrystallization.

Scientific Research Applications

1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide has also been found to possess anticonvulsant activity, making it a potential candidate for the treatment of epilepsy. In addition, 1-(3-p-Tolylsulfanyl-propionyl)-piperidine-4-carboxylic acid amide has been investigated for its potential use as an antitumor agent due to its ability to inhibit the growth of cancer cells.

properties

Molecular Formula

C16H22N2O2S

Molecular Weight

306.4 g/mol

IUPAC Name

1-[3-(4-methylphenyl)sulfanylpropanoyl]piperidine-4-carboxamide

InChI

InChI=1S/C16H22N2O2S/c1-12-2-4-14(5-3-12)21-11-8-15(19)18-9-6-13(7-10-18)16(17)20/h2-5,13H,6-11H2,1H3,(H2,17,20)

InChI Key

UNDHWDSSMRYLKP-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)SCCC(=O)N2CCC(CC2)C(=O)N

Canonical SMILES

CC1=CC=C(C=C1)SCCC(=O)N2CCC(CC2)C(=O)N

Origin of Product

United States

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